1-Hydroxy-2,2,5,5-tetramethylpyrrolidine-3-carboxamide

• IUPAC Name: 1-hydroxy-2,2,5,5-tetramethylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C9H18N2O2/c1-8(2)5-6(7(10)12)9(3,4)11(8)13/h6,13H,5H2,1-4H3,(H2,10,12)
• InChI Key: UXDLYVBMRUIQCX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(N1O)(C)C)C(=O)N)C
• Molecular Formula: C9H18N2O2
• DSSTOX Substance ID: DTXSID10871662
• Molecular Weight: 186.25 g/mol
• CAS No.: 6916-96-7

Description

1-Hydroxy-2,2,5,5-tetramethylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.066 M DMD in acetone (9 ml, 0.59 mmol) was added to a cold stirred solution of 2,2,5,5-tetramethyl-pyrroline-3-carboxamide (Frinton, Vineland NJ, 100 mg, 0.59 mmol) in acetone (5 ml). The mixture was stirred for two hours. Evaporation of the solvent on a rotary evaporator gave a colorless crystalline solid which was dried in vacuo for 6 hours. Sublimation of the solid at 10-3 torr gave a white solid, mp 65-171.